6-(benzyloxy)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)pyrimidine-4-carboxamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-6-phenylmethoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C22H19N5O3S/c28-21-9-8-17(19-7-4-12-31-19)26-27(21)11-10-23-22(29)18-13-20(25-15-24-18)30-14-16-5-2-1-3-6-16/h1-9,12-13,15H,10-11,14H2,(H,23,29)
• InChI Key: HRSSSHITPUQXTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC=NC(=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol

Description

6-(benzyloxy)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have synthesized novel heterocyclic compounds derived from similar molecular structures to explore their biological activities. For instance, Abu‐Hashem et al. (2020) developed a range of new chemical structures, including thiazolopyrimidines and oxadiazepines, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Rahmouni et al. (2016) synthesized pyrazolopyrimidines derivatives showing notable anticancer and anti-5-lipoxygenase agents (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Antimicrobial Activity

The antimicrobial potential of compounds structurally related to the target molecule has been a significant area of research. Kolisnyk et al. (2015) found that derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides exhibited higher activity than reference drugs against strains of Proteus vulgaris and Pseudomonas aeruginosa (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Antioxidant Properties

The antioxidant activity of pyrimidine derivatives has also been studied, highlighting their potential in scavenging free radicals. Akbas et al. (2018) demonstrated that certain pyrimidine derivatives exhibit strong antioxidant properties, suggesting their use in combating oxidative stress (Akbas, Ergan, Şahin, Ekin, Çakır, & Karakuş, 2018).

Anticancer Activity

Moreover, pyrimidine compounds have shown promise as anticancer agents. The synthesis of new pyrazolopyrimidines derivatives by Rahmouni et al. (2016) and their evaluation for cytotoxic activities against cancer cell lines is a notable example, underscoring the therapeutic potential of these molecules (Rahmouni et al., 2016).